N,N'-Bis[4-(diphenylamino)phenyl]-N,N'-di(1-naphthyl)benzidine

Specification

• CAS No.: 910058-11-6
• Molecular Formula: C68H50N4
• Molecular Weight: 923.1 g/mol
• IUPAC Name: 4-N-naphthalen-1-yl-4-N-[4-[4-[N-naphthalen-1-yl-4-(N-phenylanilino)anilino]phenyl]phenyl]-1-N,1-N-diphenylbenzene-1,4-diamine
• Standard InChI: InChI=1S/C68H50N4/c1-5-23-55(24-6-1)69(56-25-7-2-8-26-56)59-43-47-63(48-44-59)71(67-33-17-21-53-19-13-15-31-65(53)67)61-39-35-51(36-40-61)52-37-41-62(42-38-52)72(68-34-18-22-54-20-14-16-32-66(54)68)64-49-45-60(46-50-64)70(57-27-9-3-10-28-57)58-29-11-4-12-30-58/h1-50H
• Standard InChI Key: NXTRQJAJPCXJPY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)N(C4=CC=C(C=C4)C5=CC=C(C=C5)N(C6=CC=C(C=C6)N(C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC1=CC=CC=C19)C1=CC=CC2=CC=CC=C21
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)N(C4=CC=C(C=C4)C5=CC=C(C=C5)N(C6=CC=C(C=C6)N(C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC1=CC=CC=C19)C1=CC=CC2=CC=CC=C21

Introduction

N,N'-Bis[4-(diphenylamino)phenyl]-N,N'-di(1-naphthyl)benzidine is a complex organic compound with the molecular formula C68H50N4. It is a derivative of triarylamines and is known for its applications in organic light-emitting diodes (OLEDs) and related technologies. This compound is also referred to by several synonyms, including N1,N1'-([1,1'-Biphenyl]-4,4'-diyl)bis(N1-(naphthalen-1-yl)-N4,N4-diphenylbenzene-1,4-diamine).

Synonyms and Identifiers

• Synonyms: N,N'-Bis[4-(diphenylamino)phenyl]-N,N'-di(1-naphthyl)benzidine, N1,N1'-([1,1'-Biphenyl]-4,4'-diyl)bis(N1-(naphthalen-1-yl)-N4,N4-diphenylbenzene-1,4-diamine), NPB-DPA.

• Reaxys ID: 14545100

Purity and Availability

The compound is available with a purity of ≥98.0% as determined by high-performance liquid chromatography (HPLC).

Applications

N,N'-Bis[4-(diphenylamino)phenyl]-N,N'-di(1-naphthyl)benzidine is primarily used in the field of organic electronics, particularly in OLEDs and polymer light-emitting diodes (PLEDs). Its structure, which includes multiple aromatic rings, provides excellent electronic properties, making it suitable for applications requiring efficient charge transport and luminescence.

Data Table

Property	Value
Molecular Formula	C68H50N4
Molecular Weight	923.1 g/mol to 923.18 g/mol
CAS Number	910058-11-6
Purity	≥98.0% (HPLC)
Reaxys ID	14545100
Application	OLED and PLED Materials